Cas no 2229271-45-6 (5-(pyrimidin-5-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(pyrimidin-5-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229271-45-6
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD02682044
• CID: 5174613
• PubChem ID: 154791727
• Update Time: 2025-05-20

5-(pyrimidin-5-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(5-pyrimidinyl)-
• 5-(pyrimidin-5-yl)-1,2-oxazole-3-carboxylic acid

• MDL： MFCD02682044
• Inchi： 1S/C8H5N3O3/c12-8(13)6-1-7(14-11-6)5-2-9-4-10-3-5/h1-4H,(H,12,13)
• InChI Key： FUPHUSMVQHCRRP-UHFFFAOYSA-N
• SMILES： O1C(C2=CN=CN=C2)=CC(C(O)=O)=N1

Additional information on 5-(pyrimidin-5-yl)-1,2-oxazole-3-carboxylic acid

5-(Pyrimidin-5-yl)-1,2-Oxazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 5-(pyrimidin-5-yl)-1,2-oxazole-3-carboxylic acid, identified by the CAS number 2229271-45-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrimidine ring fused with an oxazole moiety, which contributes to its intriguing chemical behavior and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like 5-(pyrimidin-5-yl)-1,2-oxazole-3-carboxylic acid in medicinal chemistry. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is known for its stability and ability to participate in various hydrogen bonding interactions. This makes it an ideal component for designing bioactive molecules. The pyrimidine ring, on the other hand, is a well-known structure in nucleic acids and has been extensively studied for its role in DNA replication and repair mechanisms.

The synthesis of 5-(pyrimidin-5-yl)-1,2-oxazole-3-carboxylic acid involves a series of carefully designed organic reactions. Researchers have employed methods such as cyclization reactions, coupling reactions, and oxidation processes to achieve the desired structure. The optimization of these synthetic routes has been a focal point in recent studies, with scientists aiming to improve yield and purity while minimizing environmental impact.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that 5-(pyrimidin-5-yl)-1,2-oxazole-3-carboxylic acid exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that it could be developed into a drug for treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. Studies have shown that it possesses moderate pesticidal activity against various agricultural pests. This dual functionality underscores the versatility of 5-(pyrimidin-5-yli)-1,2-Oxazolium carboxylic acid in different industries.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By employing molecular docking simulations and quantum mechanical calculations, researchers have been able to predict the binding affinities of this molecule with various biological targets. These insights are invaluable for guiding future experimental studies and optimizing its pharmacokinetic profiles.

Moreover, the environmental fate and toxicity of 5-(pyrimidin-5-yli)-1,2-Oxazolium carboxylic acid have been investigated to ensure its safe use. Studies indicate that it undergoes rapid degradation under environmental conditions, reducing the risk of bioaccumulation. However, further research is needed to fully assess its long-term ecological impact.

In conclusion, 5-(pyrimidin--yl)-1,,Oxazolium carboxylic acid represents a fascinating molecule with diverse applications across multiple fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for future drug development and agrochemical innovations.